Cas no 5455-57-2 ( )

• Product Name: &nbsp
• CAS No: 5455-57-2
• MF: C₂₄H₅₀O₆S₂
• MW: 498.780206203461
• CID: 941946
• PubChem ID: 229596
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-decylsulfonyloxybutyl decane-1-sulfonate
• butane-1,4-diyl didecane-1-sulfonate
• NSC23375
• 5455-57-2
• DTXSID40281896
• NSC-23375
•  

• Inchi： 1S/C24H50O6S2/c1-3-5-7-9-11-13-15-19-23-31(25,26)29-21-17-18-22-30-32(27,28)24-20-16-14-12-10-8-6-4-2/h3-24H2,1-2H3
• InChI Key： RTVJBRKHUBGKRE-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCC)(=O)(=O)OCCCCOS(CCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 498.30500
• Monoisotopic Mass: 498.305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 25
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 626.3°C at 760 mmHg
• Flash Point: 332.6°C
• Refractive Index: 1.472
• PSA: 103.50000
• LogP: 8.90240